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Compound of Interest

Compound Name:

Cat. No.:

\\

UMB-32

B15569035

Get Quote

S

Disclaimer: The information regarding a specific compound designated as "UMB-32" is not

readily available in public chemical databases. While a compound with the abbreviation "UMB"
has been identified, its direct correspondence to "UMB-32" and a specific CAS number could
not be definitively established. This guide compiles the available information on the identified
"UMB" compound and provides a general overview of the synthesis of related chemical

structures. The lack of a specific CAS number significantly limits the retrieval of detailed

experimental protocols, in-depth mechanism of action, and specific signaling pathways.

Compound Identification

Initial searches identified a compound abbreviated as "UMB" with the following characteristics:
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Property Value

INy2Z-methyt={N}4-(3-oxidanylcyclobutyl)-6-

Systematic Name o ) ]
(phenylmethyl)pyridine-2,4-dicarboxamide

Molecular Formula C19H21N303
Molecular Weight 339.388 g/mol
CAS Number Not Found

The absence of a CAS (Chemical Abstracts Service) Registry Number, a unique identifier for
chemical substances, presents a significant challenge in sourcing detailed and verified
technical data for this specific molecule.

Synthesis of Related Pyridine-2,4-dicarboxamide
Derivatives

While a specific synthesis protocol for the aforementioned "UMB" compound was not found,
general methods for the synthesis of pyridine-dicarboxamide derivatives are documented.
These approaches can provide a foundational understanding for researchers in drug
development.

One common method involves the reaction of a pyridine-dicarboxylic acid with an appropriate
amine in the presence of a coupling agent. The synthesis of carboxamides of nitrogen-
containing aromatic heterocyclic compounds can also be achieved by reacting the
corresponding N-heterocyclic compounds with formamide in the presence of peroxodisulfuric
acid or a peroxodisulfate[1].

A generalized workflow for the synthesis of such derivatives could be conceptualized as
follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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